Cas no 2229192-66-7 (6-(3-amino-2,2-dimethylcyclopropyl)-2,3-difluoro-N,N-dimethylaniline)

• Product Name: 6-(3-amino-2,2-dimethylcyclopropyl)-2,3-difluoro-N,N-dimethylaniline
• CAS No: 2229192-66-7
• MF: C₁₃H₁₈F₂N₂
• MW: 240.292230129242
• CID: 5946248
• PubChem ID: 165849829
• Update Time: 2025-05-24

6-(3-amino-2,2-dimethylcyclopropyl)-2,3-difluoro-N,N-dimethylaniline Chemical and Physical Properties

Names and Identifiers

• 6-(3-amino-2,2-dimethylcyclopropyl)-2,3-difluoro-N,N-dimethylaniline
• 2229192-66-7
• EN300-1734186

• Inchi： 1S/C13H18F2N2/c1-13(2)9(12(13)16)7-5-6-8(14)10(15)11(7)17(3)4/h5-6,9,12H,16H2,1-4H3
• InChI Key： XFINLMFZWFTJLP-UHFFFAOYSA-N
• SMILES： FC1=C(C=CC(=C1N(C)C)C1C(C1(C)C)N)F

Computed Properties

• Exact Mass: 240.14380491g/mol
• Monoisotopic Mass: 240.14380491g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 293
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 29.3Ų

Additional information on 6-(3-amino-2,2-dimethylcyclopropyl)-2,3-difluoro-N,N-dimethylaniline

Introduction to Compound with CAS No. 2229192-66-7 and Product Name: 6-(3-amino-2,2-dimethylcyclopropyl)-2,3-difluoro-N,N-dimethylaniline

The compound with the CAS number 2229192-66-7 and the product name 6-(3-amino-2,2-dimethylcyclopropyl)-2,3-difluoro-N,N-dimethylaniline represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that have garnered considerable attention due to their unique structural features and potential biological activities. The presence of both fluorine atoms and an amino group in its molecular structure suggests a high degree of reactivity and versatility, making it a valuable candidate for further research and development.

In recent years, there has been a growing interest in the development of novel aniline derivatives for their applications in medicinal chemistry. The specific arrangement of atoms in 6-(3-amino-2,2-dimethylcyclopropyl)-2,3-difluoro-N,N-dimethylaniline contributes to its distinct chemical properties. The dimethylcyclopropyl side chain provides steric hindrance, which can influence the compound's interactions with biological targets. Additionally, the difluoro substitution on the aromatic ring introduces electron-withdrawing effects, which can modulate the compound's electronic properties and reactivity.

One of the most compelling aspects of this compound is its potential as a building block for more complex pharmacophores. The combination of an amino group and fluorine substituents allows for further functionalization, enabling chemists to design molecules with tailored properties. This flexibility is particularly valuable in drug discovery, where the ability to modify a core structure can lead to improved efficacy and reduced side effects.

Recent studies have highlighted the importance of fluorine-containing compounds in medicinal chemistry. Fluorine atoms can enhance metabolic stability, improve binding affinity, and alter pharmacokinetic profiles of drug candidates. The presence of two fluorine atoms in 6-(3-amino-2,2-dimethylcyclopropyl)-2,3-difluoro-N,N-dimethylaniline positions it as a promising candidate for such applications. Researchers have been exploring ways to leverage these properties to develop new therapeutic agents that are more effective and have better patient outcomes.

The 3-amino group in the molecule also plays a crucial role in its chemical behavior. Amino groups are known to participate in various hydrogen bonding interactions, which can be exploited to enhance binding to biological targets. This feature makes 6-(3-amino-2,2-dimethylcyclopropyl)-2,3-difluoro-N,N-dimethylaniline a particularly interesting compound for designing drugs that interact with proteins or nucleic acids.

Current research in the field of pharmaceutical chemistry is focused on developing innovative strategies for drug discovery and development. The compound in question aligns well with these efforts, as it possesses structural features that are highly relevant to modern drug design principles. The ability to modify its core structure while retaining key functional groups offers a pathway to creating novel compounds with desirable therapeutic properties.

The N,N-dimethylaniline moiety is another important feature of this compound. Dimethylanilines are known for their versatility in medicinal chemistry and have been used in the development of various drugs. The dimethylamino groups can serve as anchors for further functionalization, allowing chemists to create complex molecular architectures. This versatility makes 6-(3-amino-2,2-dimethylcyclopropyl)-2,3-difluoro-N,N-dimethylaniline a valuable tool for synthetic chemists working on drug discovery projects.

In conclusion, the compound with CAS number 2229192-66-7 and product name 6-(3-amino-2,2-dimethylcyclopropyl)-2,3-difluoro-N,N-dimethylaniline represents a significant advancement in pharmaceutical chemistry. Its unique structural features and potential biological activities make it a valuable candidate for further research and development. The combination of fluorine substituents, an amino group, and a dimethylcyclopropyl side chain offers numerous opportunities for designing novel therapeutic agents. As research in this field continues to progress, compounds like this one are likely to play an increasingly important role in the development of new drugs.